Cas no 2877764-79-7 (N-(oxan-4-yl)-2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}acetamide)

N-(oxan-4-yl)-2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}acetamide structure
2877764-79-7 structure
Product Name:N-(oxan-4-yl)-2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}acetamide
CAS No:2877764-79-7
MF:C18H23F3N6O2
MW:412.409433603287
CID:5309957
PubChem ID:165432084
Update Time:2023-11-21

N-(oxan-4-yl)-2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2877764-79-7
    • N-(oxan-4-yl)-2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}acetamide
    • F6830-8247
    • AKOS040887805
    • N-(Tetrahydro-2H-pyran-4-yl)-1-[3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-4-piperidineacetamide
    • Inchi: 1S/C18H23F3N6O2/c19-18(20,21)17-24-23-14-1-2-15(25-27(14)17)26-7-3-12(4-8-26)11-16(28)22-13-5-9-29-10-6-13/h1-2,12-13H,3-11H2,(H,22,28)
    • InChI Key: VLJQCDABNMEQCW-UHFFFAOYSA-N
    • SMILES: N1(C2=NN3C(C(F)(F)F)=NN=C3C=C2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

  • Exact Mass: 412.18345848g/mol
  • Monoisotopic Mass: 412.18345848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 84.6Ų

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.39±0.20(Predicted)

N-(oxan-4-yl)-2-{1-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperidin-4-yl}acetamide Pricemore >>

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